Cas no 36947-70-3 (2-cyclohexyl-1H-1,3-benzodiazole)
36947-70-3 structure
Product Name:2-cyclohexyl-1H-1,3-benzodiazole
CAS No:36947-70-3
MF:C13H16N2
MW:200.279542922974
MDL:MFCD00552892
CID:313927
PubChem ID:37587
Update Time:2025-04-19
2-cyclohexyl-1H-1,3-benzodiazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole,2-cyclohexyl-
- 2-Cyclohexyl-1H-benzimidazole
- 2-Cyclohexyl-1H-benzimidazol
- 2-cyclohexyl-1H-1,3-benzodiazole
- F0266-0737
- LS-09747
- BDBM50404908
- 2-Cyclohexylbenzimidazole
- 36947-70-3
- SR-01000390450
- MFCD00552892
- BB 0219600
- EN300-33690
- 1H-Benzimidazole, 2-cyclohexyl-
- 2-Cyclohexyl-1H-benzoimidazole
- CCG-103248
- CHEMBL171135
- Z50129880
- 5-23-07-00396 (Beilstein Handbook Reference)
- 2-cyclohexyl-1H-benzo[d]imidazole
- DTXSID30190443
- F70200
- BRN 0178318
- AKOS000275088
- Enamine_001102
- 2-Cyclohexyl-1H-benzimidazole #
- HMS1397C02
- BENZIMIDAZOLE, 2-CYCLOHEXYL-
- SR-01000390450-1
- SCHEMBL724921
- VU0006957-3
- STK731723
- 1H-Benzimidazole,2-cyclohexyl-(9CI)
- ALBB-028053
-
- MDL： MFCD00552892
- Inchi： 1S/C13H16N2/c1-2-6-10(7-3-1)13-14-11-8-4-5-9-12(11)15-13/h4-5,8-10H,1-3,6-7H2,(H,14,15)
- InChI Key： ZUKYCLYMFNPDCT-UHFFFAOYSA-N
- SMILES： N1C2C=CC=CC=2N=C1C1CCCCC1
Computed Properties
- Exact Mass: 200.13148
- Monoisotopic Mass: 200.131349
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 28.7
Experimental Properties
- Color/Form: No date available
- Density: 1.1±0.1 g/cm3
- Melting Point: No date available
- Boiling Point: 414.9±14.0 °C at 760 mmHg
- Flash Point: 220.9±6.5 °C
- Refractive Index: 1.626
- PSA: 28.68
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
2-cyclohexyl-1H-1,3-benzodiazole Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-cyclohexyl-1H-1,3-benzodiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM519078-1g |
2-Cyclohexyl-1H-benzo[d]imidazole |
36947-70-3 | 97% | 1g |
$180 | 2023-02-02 | |
| abcr | AB416916-500 mg |
2-Cyclohexyl-1H-benzimidazole |
36947-70-3 | 500MG |
€195.40 | 2023-02-03 | ||
| abcr | AB416916-1 g |
2-Cyclohexyl-1H-benzimidazole |
36947-70-3 | 1 g |
€239.00 | 2023-07-19 | ||
| abcr | AB416916-5 g |
2-Cyclohexyl-1H-benzimidazole |
36947-70-3 | 5 g |
€656.50 | 2023-07-19 | ||
| abcr | AB416916-10 g |
2-Cyclohexyl-1H-benzimidazole |
36947-70-3 | 10 g |
€1,074.00 | 2023-07-19 | ||
| eNovation Chemicals LLC | Y1254818-1g |
1H-Benzimidazole,2-cyclohexyl-(9CI) |
36947-70-3 | 97% | 1g |
$130 | 2024-06-06 | |
| Enamine | EN300-33690-0.05g |
2-cyclohexyl-1H-1,3-benzodiazole |
36947-70-3 | 95.0% | 0.05g |
$20.0 | 2025-02-20 | |
| Enamine | EN300-33690-0.1g |
2-cyclohexyl-1H-1,3-benzodiazole |
36947-70-3 | 95.0% | 0.1g |
$29.0 | 2025-02-20 | |
| Enamine | EN300-33690-0.25g |
2-cyclohexyl-1H-1,3-benzodiazole |
36947-70-3 | 95.0% | 0.25g |
$43.0 | 2025-02-20 | |
| Enamine | EN300-33690-0.5g |
2-cyclohexyl-1H-1,3-benzodiazole |
36947-70-3 | 95.0% | 0.5g |
$67.0 | 2025-02-20 |
2-cyclohexyl-1H-1,3-benzodiazole Related Literature
-
Damodara N. Kommi,Pradeep S. Jadhavar,Dinesh Kumar,Asit K. Chakraborti Green Chem. 2013 15 798
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